Cas no 1049753-09-4 (2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride)

• Product Name: 2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride
• CAS No: 1049753-09-4
• MF: C₁₄H₁₁ClN₂O
• MW: 258.70294213295
• CID: 3055904
• PubChem ID: 16495378
• Update Time: 2025-10-29

2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Pyridinyl)-1h-indole-3-carbaldehyde, HCl
• 2-(Pyridin-2-yl)-1H-indole-3-carbaldehyde hydrochloride
• AKOS001476200
• 2-pyridin-2-yl-1H-indole-3-carbaldehyde;hydrochloride
• 2-(Pyridin-2-yl)-1H-indole-3-carbaldehydehydrochloride
• Z3214214406
• 1049753-09-4
• 2-(2-PYRIDINYL)-1H-INDOLE-3-CARBALDEHYDE HYDROCHLORIDE
• 2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride

• Inchi： 1S/C14H10N2O.ClH/c17-9-11-10-5-1-2-6-12(10)16-14(11)13-7-3-4-8-15-13;/h1-9,16H;1H
• InChI Key： NNPQBHVNRJESDW-UHFFFAOYSA-N
• SMILES： Cl.O=CC1=C(C2C=CC=CN=2)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 258.0559907Da
• Monoisotopic Mass: 258.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride

Introduction to 2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride (CAS No. 1049753-09-4)

2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride, with the CAS number 1049753-09-4, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of indole, a versatile and widely studied heterocyclic structure that plays a crucial role in the development of various therapeutic agents. The addition of a pyridine moiety and the presence of an aldehyde functional group make this compound particularly interesting for its potential biological activities and synthetic applications.

The chemical structure of 2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride consists of an indole ring system fused with a pyridine ring, with an aldehyde group attached at the 3-position of the indole ring. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and pharmaceutical applications. This compound has been extensively studied for its potential as a lead molecule in drug discovery, particularly in the areas of neurodegenerative diseases, cancer, and inflammatory disorders.

Recent research has highlighted the multifaceted biological activities of 2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride could be a valuable candidate for the development of new therapeutic strategies against conditions such as Alzheimer's disease and Parkinson's disease.

In the context of cancer research, 2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride has shown promising results in inhibiting the proliferation of various cancer cell lines. Mechanistic studies have revealed that this compound targets key signaling pathways involved in cell cycle regulation and apoptosis. For instance, it has been reported to induce G1 phase arrest and promote apoptosis in human breast cancer cells by modulating the expression of cyclin D1 and p53. These findings underscore its potential as an anticancer agent and warrant further investigation into its mechanism of action.

Beyond its direct biological activities, 2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride serves as a valuable building block in organic synthesis. Its unique structural features make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced potency and selectivity, contributing to the expanding library of bioactive compounds in medicinal chemistry.

The synthesis of 2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride typically involves multistep reactions, including condensation, cyclization, and functional group manipulation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, facilitating its availability for both academic research and industrial applications. For example, one reported method involves the reaction of 2-bromopyridine with 3-formylindole in the presence of palladium catalysts, followed by hydrochloric acid treatment to form the final product.

In conclusion, 2-(2-Pyridinyl)-1H-indole-3-carbaldehyde Hydrochloride (CAS No. 1049753-09-4) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, neuroprotective, and anticancer properties make it a promising lead molecule for drug discovery. Additionally, its utility as a synthetic intermediate highlights its importance in organic synthesis. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its position as a key player in the development of novel therapeutic agents.